Cas no 2172217-04-6 (2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid)

• Product Name: 2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid
• CAS No: 2172217-04-6
• MF: C₂₄H₂₈N₂O₅
• MW: 424.489526748657
• CID: 5862099
• PubChem ID: 165553094
• Update Time: 2025-05-20

2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid
• 2-[N-ethyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]acetic acid
• 2172217-04-6
• EN300-1486290

• Inchi： 1S/C24H28N2O5/c1-2-26(15-23(28)29)22(27)13-7-8-14-25-24(30)31-16-21-19-11-5-3-9-17(19)18-10-4-6-12-20(18)21/h3-6,9-12,21H,2,7-8,13-16H2,1H3,(H,25,30)(H,28,29)
• InChI Key： ALLXHTSEEANYRZ-UHFFFAOYSA-N
• SMILES： O(C(NCCCCC(N(CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 424.19982200g/mol
• Monoisotopic Mass: 424.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid

2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid: A Comprehensive Guide to Its Properties and Applications

2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid (CAS No. 2172217-04-6) is a specialized organic compound widely used in peptide synthesis and biochemical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are essential building blocks in modern peptide chemistry. Its unique structure, featuring both an ethyl group and an Fmoc-protected amine, makes it highly valuable for researchers working on drug discovery and protein engineering.

The molecular formula of 2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid reflects its complex yet functional design, combining elements that enhance solubility and reactivity in various synthetic protocols. With the increasing demand for peptide-based therapeutics and bioconjugation techniques, this compound has gained significant attention in pharmaceutical and biotechnological applications. Researchers particularly value its stability under standard solid-phase peptide synthesis (SPPS) conditions, making it a preferred choice for constructing complex peptide architectures.

One of the most searched questions regarding Fmoc-amino acid derivatives like this compound relates to their storage conditions and handling procedures. Proper storage at -20°C in a dry environment can significantly extend the shelf life of 2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid, while protection from moisture is crucial to maintain its reactivity. The compound's solubility profile in common organic solvents such as DMF, DMSO, and dichloromethane makes it versatile for various experimental setups.

Recent advancements in peptide drug development have highlighted the importance of specialized amino acid derivatives like CAS 2172217-04-6. The compound's N-ethyl modification offers unique steric and electronic properties that can influence peptide conformation and biological activity. This characteristic has become particularly relevant in the design of GPCR-targeting peptides and cell-penetrating peptides, two hot topics in current pharmacological research.

The synthesis and application of 2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid align well with the growing trend toward precision medicine and personalized therapeutics. Its use in creating peptide libraries for high-throughput screening has become increasingly important in drug discovery pipelines. The compound's compatibility with automated peptide synthesizers has made it a staple in many research laboratories focusing on oncological peptides and antimicrobial peptides.

Quality control aspects of Fmoc-protected amino acids like this compound frequently appear in scientific discussions. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are essential for verifying the purity and identity of CAS 2172217-04-6. These quality assurance measures are particularly crucial when the compound is used in GMP-compliant peptide synthesis for clinical applications.

The market for specialized amino acid derivatives has seen steady growth, with 2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid maintaining a significant position due to its unique properties. Manufacturers continue to optimize production processes to meet the increasing demand from both academic institutions and pharmaceutical companies. The compound's role in developing peptide-based vaccines and diagnostic agents has further expanded its commercial importance.

Environmental considerations in the production and disposal of Fmoc-protected compounds have become another focus area. The development of greener synthesis methods and waste reduction strategies for compounds like CAS 2172217-04-6 reflects the chemical industry's commitment to sustainable practices. Researchers are particularly interested in solvent recovery systems and catalytic processes that can reduce the environmental impact of peptide synthesis.

Future research directions for 2-N-ethyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamidoacetic acid may explore its potential in click chemistry applications and biomaterial fabrication. The compound's functional groups offer opportunities for further modification, potentially leading to novel applications in drug delivery systems and tissue engineering. As peptide therapeutics continue to gain FDA approvals, the demand for high-quality building blocks like this compound is expected to rise accordingly.